
Tetraethylene Glycol: A Comprehensive
Technical Guide for Laboratory Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetraethylene Glycol

Cat. No.: B1682756 Get Quote

Introduction: Tetraethylene glycol (TEG) is a high-boiling, viscous, and hygroscopic liquid

belonging to the polyethylene glycol (PEG) family.[1] Its unique combination of properties,

including excellent solvency, thermal stability, and miscibility with water and many organic

solvents, makes it a valuable compound in various research, scientific, and drug development

applications.[2][3] This guide provides an in-depth overview of the physical and chemical

properties of tetraethylene glycol, detailed experimental protocols, and safety information for

its effective and safe use in a laboratory setting.

Physical and Chemical Properties
Tetraethylene glycol is a transparent, colorless, and practically odorless liquid.[3] It is

characterized by its low volatility and high viscosity compared to lower glycols like diethylene

and triethylene glycol.[2]

Table 1: Physical Properties of Tetraethylene Glycol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1682756?utm_src=pdf-interest
https://www.benchchem.com/product/b1682756?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/aldrich/110175
https://www.amipetro.com/products/glycol/tetraethyleneglycol
https://www.magnumsolvent.com/productdata/Product%20Literature/Dehydration%20and%20Acid%20Gas%20Removal/Product%20Guide%20-%20Tetraethylene%20Glycol.pdf
https://www.benchchem.com/product/b1682756?utm_src=pdf-body
https://www.benchchem.com/product/b1682756?utm_src=pdf-body
https://www.magnumsolvent.com/productdata/Product%20Literature/Dehydration%20and%20Acid%20Gas%20Removal/Product%20Guide%20-%20Tetraethylene%20Glycol.pdf
https://www.amipetro.com/products/glycol/tetraethyleneglycol
https://www.benchchem.com/product/b1682756?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C₈H₁₈O₅

Molecular Weight 194.23 g/mol

Appearance
Transparent, colorless, viscous

liquid

Boiling Point
Approximately 314 °C (at 760

mmHg)

Melting/Freezing Point -4.1 to -5.6 °C

Density ~1.125 g/cm³ at 25 °C

Viscosity 61.9 mPa·s at 20 °C

Flash Point 182 - 204 °C (closed cup)

Vapor Pressure <0.01 mmHg at 20 °C

Vapor Density 6.7 (vs air)

Refractive Index n20/D 1.459

Solubility
Miscible with water and many

organic solvents

Chemical Properties and Reactivity
Tetraethylene glycol exhibits the typical chemical reactivity of alcohols, with its two primary

hydroxyl groups being the main sites of reaction.

Stability: It is stable under recommended storage conditions.

Hygroscopicity: TEG is strongly hygroscopic, meaning it readily absorbs moisture from the

air.

Incompatibilities: It is incompatible with strong oxidizing agents, strong acids, and strong

bases. Violent reactions can occur with strong oxidizers.
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Hazardous Decomposition Products: Under fire conditions, it may decompose to emit toxic

fumes, including carbon oxides.

Spectroscopic Data
Spectroscopic analysis is crucial for identity confirmation and purity assessment in a laboratory.

Table 2: Spectroscopic Data for Tetraethylene Glycol
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Spectroscopic Technique
Key Features and
Expected Values

References

¹H NMR

The spectrum is characterized

by signals corresponding to

the hydroxyl (-OH) and

ethylene (-O-CH₂-CH₂-O-)

protons.

~3.55-3.75 ppm (m, 16H, -O-

CH₂-CH₂-O-)

~2.8 ppm (broad s, 2H, -OH)

¹³C NMR

Expected chemical shifts for

the carbon atoms in the

ethylene glycol units.

~61.7 ppm (-CH₂-OH)

~70.5 ppm (-O-CH₂-CH₂-O-)

Infrared (IR) Spectroscopy

The spectrum is dominated by

a strong, broad O-H stretching

band and C-O stretching

bands, characteristic of

alcohols and ethers.

Strong, broad peak around

3400 cm⁻¹ (O-H stretch)

Strong peaks in the 1100 cm⁻¹

region (C-O stretch)

Mass Spectrometry (MS)

Electron Ionization (EI)

typically results in significant

fragmentation, with a pattern of

ions separated by 44 Da (the

mass of an ethylene oxide

unit).
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Laboratory Applications in Research and Drug
Development
The versatile properties of tetraethylene glycol lend it to numerous applications in the lab.

Solvent: Due to its high boiling point and strong solvency for a wide range of substances, it is

used as a solvent in chemical reactions and formulations.

Chemical Intermediate: The terminal hydroxyl groups can be functionalized, making TEG a

useful starting material or linker in organic synthesis. For example, it is used in the synthesis

of PROTAC linkers and tetraethylene glycol methacrylate monomer.

Drug Formulation: In the pharmaceutical industry, it can be used as an excipient to enhance

the solubility and stability of active pharmaceutical ingredients (APIs). Its properties make it a

consideration as a co-solvent in liquid formulations.

Polymer Science: TEG is a precursor in the synthesis of polymers such as polyesters and

polyurethanes. It is also used in the fabrication of hydrogels for cell culture applications.

Surface Modification: Glow discharge plasma deposition of TEG can render surfaces

resistant to protein adsorption and cellular attachment, which is valuable for biomaterials

research.

Experimental Protocols
The following protocols are detailed methodologies for common laboratory procedures

involving tetraethylene glycol and its derivatives.

Protocol 1: Acquiring Spectroscopic Data (FTIR)
This protocol describes the acquisition of an infrared spectrum for liquid tetraethylene glycol
using a standard Fourier Transform Infrared (FTIR) spectrometer.

Objective: To obtain the infrared spectrum of a liquid sample for identity confirmation.

Materials:

Tetraethylene glycol sample
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FTIR Spectrometer with Attenuated Total Reflectance (ATR) accessory

Pipette or dropper

Solvent for cleaning (e.g., isopropanol or acetone)

Lint-free wipes

Methodology:

Background Spectrum: Ensure the ATR crystal is clean. Acquire a background spectrum to

account for ambient atmospheric conditions (e.g., CO₂ and water vapor).

Sample Application: Place a small drop of the tetraethylene glycol sample directly onto the

ATR crystal, ensuring the crystal is fully covered.

Data Acquisition: Acquire the sample spectrum over the typical range of 4000-400 cm⁻¹.

Data Processing: The resulting spectrum is typically presented in terms of transmittance or

absorbance versus wavenumber (cm⁻¹).

Cleaning: After analysis, thoroughly clean the ATR crystal with a suitable solvent and a lint-

free wipe.

Clean ATR Crystal Acquire Background
Spectrum

Apply TEG Sample
to Crystal

Acquire Sample
Spectrum

Process and Analyze
Data Clean ATR Crystal

Click to download full resolution via product page

Caption: Workflow for acquiring an FTIR spectrum of a liquid sample.

Protocol 2: Drug Solubility Enhancement Assay
This protocol outlines a method to determine the equilibrium solubility of a poorly water-soluble

drug in aqueous solutions containing tetraethylene glycol. This is a common assay in pre-

formulation studies for drug development.

Objective: To quantify the increase in drug solubility as a function of TEG concentration.
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Materials:

Poorly water-soluble model drug

Tetraethylene glycol

Deionized water

Vials with screw caps

Orbital shaker or rotator in a temperature-controlled environment

Centrifuge

HPLC or UV-Vis spectrophotometer for drug quantification

Volumetric flasks and pipettes

Methodology:

Preparation of TEG Solutions: Prepare a series of aqueous solutions with increasing

concentrations of tetraethylene glycol (e.g., 0%, 5%, 10%, 20%, 50% w/v) in volumetric

flasks.

Drug Supersaturation: Add an excess amount of the model drug to a known volume of each

TEG solution in separate vials. The amount of drug should be sufficient to ensure a saturated

solution with solid drug remaining.

Equilibration: Seal the vials and place them on an orbital shaker in a constant-temperature

environment (e.g., 25 °C or 37 °C). Allow the samples to equilibrate for a set period (e.g., 24-

72 hours) until equilibrium is reached.

Sample Processing: After equilibration, centrifuge the vials at high speed to pellet the

excess, undissolved drug.

Quantification: Carefully withdraw an aliquot from the clear supernatant. Dilute the aliquot

with a suitable solvent to a concentration within the linear range of the analytical method

(HPLC or UV-Vis). Analyze the diluted sample to determine the drug concentration.
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Data Analysis: Plot the measured drug solubility (e.g., in mg/mL) as a function of the

tetraethylene glycol concentration (% w/v).

Preparation

Experiment

Analysis

Prepare Aqueous
TEG Solutions

(0-50% w/v)

Add Excess Drug
to each solution

Equilibrate on Shaker
(24-72h)

Centrifuge to Pellet
Excess Solid

Extract & Dilute
Supernatant

Quantify Drug Conc.
(HPLC / UV-Vis)

Plot Solubility vs.
TEG Concentration
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Click to download full resolution via product page

Caption: Experimental workflow for determining drug solubility enhancement.

Safety, Handling, and Storage
Proper handling and storage are critical to ensure laboratory safety. The following information is

derived from safety data sheets (SDS).

General Handling: Avoid contact with skin and eyes. Use in a well-ventilated area or with

appropriate exhaust ventilation. Do not eat, drink, or smoke when using this product.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.

Hand Protection: Wear suitable protective gloves.

Skin and Body Protection: Wear impervious clothing.

First Aid Measures:

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.

If on Skin: Wash with plenty of soap and water. Remove contaminated clothing.

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician.

Storage: Keep the container tightly closed in a dry and well-ventilated place. Store below

+30°C.

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.
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Laboratory Applications
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Caption: Relationship between key properties and lab applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1682756#physical-and-chemical-properties-of-
tetraethylene-glycol-for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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